Cas no 54507-97-0 (1,3-Dithiolan-2-one, 4-(hydroxymethyl)-)

• Product Name: 1,3-Dithiolan-2-one, 4-(hydroxymethyl)-
• CAS No: 54507-97-0
• MF: C₄H₆O₂S₂
• MW: 150.219238758087
• CID: 1589560
• Update Time: 2024-09-11

1,3-Dithiolan-2-one, 4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolan-2-one, 4-(hydroxymethyl)-

• Inchi： 1S/C4H6O2S2/c5-1-3-2-7-4(6)8-3/h3,5H,1-2H2
• InChI Key： GBWJPCKFVZHEQQ-UHFFFAOYSA-N
• SMILES： S1CC(CO)SC1=O

Computed Properties

• Exact Mass: 149.98098

Experimental Properties

• Density: 1.462±0.06 g/cm3(Predicted)
• Boiling Point: 279.9±9.0 °C(Predicted)
• PSA: 37.3
• pka: 13.85±0.10(Predicted)